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Compound of Interest

(1S,2S)-2-Aminocyclohexanol
Compound Name:
hydrochloride

Cat. No.: B088091

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of (1S,2S)-2-Aminocyclohexanol hydrochloride. Due to the prevalence of data for
various stereoisomers and the free base form, this document critically evaluates and presents
the most relevant information, highlighting areas where data is ambiguous or absent for the
specific (1S,2S) hydrochloride salt. Standardized experimental protocols for the determination
of key physicochemical parameters are detailed to aid in the consistent characterization of this
compound. Furthermore, a generalized workflow for physicochemical analysis is presented
visually to guide researchers in their characterization efforts.

Introduction

(1S,2S)-2-Aminocyclohexanol and its hydrochloride salt are chiral building blocks of significant
interest in organic synthesis and drug development. The stereochemistry of the amino and
hydroxyl groups on the cyclohexane ring imparts specific conformational properties that are
crucial for their application in asymmetric synthesis and as precursors for biologically active
molecules. Accurate characterization of the physicochemical properties of the hydrochloride
salt is essential for its handling, formulation, and quality control in research and development
settings.
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This guide aims to consolidate the available data for (1S,2S)-2-Aminocyclohexanol
hydrochloride, provide standardized methodologies for its analysis, and offer a logical
workflow for its characterization.

Chemical Identity and Structure

Property Value

Chemical Name (1S,2S)-2-Aminocyclohexanol hydrochloride

trans-(1S,2S)-2-Aminocyclohexanol
Synonyms )
hydrochloride

Molecular Formula CeH14CINO

Molecular Weight 151.64 g/mol [1]

Data for the specific (1S,2S) hydrochloride is
ambiguous. The CAS number for the free base,
(1S,2S)-2-aminocyclohexanol, is 74111-21-0.[2]
The CAS number 89584-01-0 is also associated
CAS Number with the free base and sometimes ambiguously
with the hydrochloride.[3] For comparison, the
CAS number for (1R,2R)-trans-2-
Aminocyclohexanol hydrochloride is 13374-31-
7[4] and for (1S,2R)-cis-2-Aminocyclohexanol

hydrochloride is 200352-28-9.[5]

Chemical Structure =

LKKCSUHCVGCGFA-WDSKDSINSA-N (for the

InChl Ke
y free base)

SMILES N[C@H]1CCCC[C@@H]10.Cl

Physical and Chemical Properties

The following table summarizes the available physical and chemical property data. It is
important to note that some of the data may correspond to the free base or other stereoisomers
due to inconsistencies in reporting in the literature.
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Property Value

Notes and References

White to light yellow
Appearance . .
solid/crystalline powder.

[1](3]

Melting Point 188-189 °C

This value is reported for "
(1S,25)-2-
AMINOCYCLOHEXANOL"
with CAS 89584-01-0, which is
often associated with the free
base or ambiguously with the
hydrochloride.[3] For
comparison, trans-2-
Aminocyclohexanol
hydrochloride has a reported
melting point range of 172-177
°C.[1]

Boiling Point Not available

Data for the hydrochloride salt

is not readily available.

Solubility Soluble in water.

The hydrochloride salt form
generally enhances aqueous
solubility compared to the free
base.[1]

pKa Not available

Data for the hydrochloride salt

is not readily available.

Spectroscopic Data

Detailed spectroscopic data specifically for (1S,2S)-2-Aminocyclohexanol hydrochloride is

not consistently available. Researchers should perform their own analyses for confirmation.

General expected spectral characteristics are described in the experimental protocols.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of

(1S,2S)-2-Aminocyclohexanol hydrochloride.
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Melting Point Determination
Method: Capillary Melting Point Method.[6][7][8][9]

Apparatus: Digital melting point apparatus, capillary tubes, thermometer.

Procedure:

Ensure the sample is dry and finely powdered.

o Pack the sample into a capillary tube to a height of 2-3 mm.

e Place the capillary tube in the heating block of the melting point apparatus.
e Heat the block at a rate of 10-20 °C/minute for a preliminary determination.

e For an accurate measurement, repeat the determination with a fresh sample, heating rapidly
to about 10-15 °C below the approximate melting point.

e Reduce the heating rate to 1-2 °C/minute.

o Record the temperature at which the first liquid appears (onset) and the temperature at
which the entire sample is liquid (clear point). This range is the melting point.

Solubility Determination
Method: Equilibrium Solubility Method.[10][11][12][13]

Apparatus: Vials, analytical balance, orbital shaker, pH meter, filtration device (e.g., syringe
filters), analytical instrument for quantification (e.g., HPLC-UV).

Procedure:

e Add an excess amount of (1S,2S)-2-Aminocyclohexanol hydrochloride to a known
volume of the desired solvent (e.g., water, buffers of different pH) in a sealed vial.

o Agitate the vials in an orbital shaker at a constant temperature (e.g., 25 °C) until equilibrium
is reached (typically 24-48 hours).
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Measure the pH of the resulting solution.

Filter the suspension to remove undissolved solid.

Dilute an aliquot of the clear filtrate with a suitable solvent.

Quantify the concentration of the dissolved compound using a validated analytical method.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Method: Thin Solid Film or KBr Pellet Method.[14][15][16][17][18]
Apparatus: FT-IR spectrometer, salt plates (e.g., NaCl or KBr) or KBr pellet press.

Procedure (Thin Solid Film):

Dissolve a small amount of the sample in a volatile solvent (e.g., methanol or
dichloromethane).

Apply a drop of the solution to the surface of a salt plate.

Allow the solvent to evaporate, leaving a thin film of the compound on the plate.

Acquire the IR spectrum.
Procedure (KBr Pellet):

e Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry KBr
powder in an agate mortar.

o Transfer the mixture to a pellet die and press under high pressure to form a transparent
pellet.

o Place the pellet in the sample holder of the spectrometer and acquire the spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Method: Solution-State NMR.[19][20][21][22][23]
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Apparatus: NMR spectrometer, NMR tubes.
Procedure:

» Dissolve an appropriate amount of the sample (typically 5-10 mg) in a suitable deuterated
solvent (e.g., D20, DMSO-ds).

o Transfer the solution to an NMR tube.

e Acquire *H and 3C NMR spectra. Key signals to observe include those for the cyclohexyl
ring protons and carbons, particularly the methine protons at the C1 and C2 positions, which
will be indicative of the trans stereochemistry.

Mass Spectrometry (MS)

Method: Electrospray lonization (ESI) Mass Spectrometry.[24][25][26][27][28]
Apparatus: Mass spectrometer with an ESI source.
Procedure:

e Prepare a dilute solution of the sample (typically 1-10 pg/mL) in a suitable solvent (e.g.,
methanol or acetonitrile/water mixture).

« Infuse the solution directly into the ESI source or inject it via an LC system.

¢ Acquire the mass spectrum in positive ion mode. The expected molecular ion for the free
base [M+H]* would be at m/z 116.11.

Mandatory Visualizations

The following diagrams illustrate generalized workflows relevant to the characterization of
(1S,2S)-2-Aminocyclohexanol hydrochloride.
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Physicochemical Property Determination Workflow

Sample of (1S,2S)-2-Aminocyclohexanol HCI
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Caption: General workflow for determining the physicochemical properties.
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Caption: Workflow for spectroscopic analysis and structural confirmation.
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Safety Information

(1S,2S)-2-Aminocyclohexanol hydrochloride should be handled in accordance with good
laboratory practices. It may cause skin and eye irritation.[29] Wear appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-
ventilated area. For detailed safety information, consult the Safety Data Sheet (SDS) provided
by the supplier.[29][30]

Conclusion

This technical guide has summarized the available physicochemical data for (1S,2S)-2-
Aminocyclohexanol hydrochloride, acknowledging the existing ambiguities in the literature.
The provided experimental protocols offer a standardized approach for researchers to
characterize this important chiral building block. The workflow diagrams serve as a visual aid
for planning and executing a comprehensive physicochemical analysis. Further research is
needed to establish a complete and verified set of properties specifically for the (1S,2S)
hydrochloride stereocisomer to support its application in scientific and industrial research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b088091#1s-2s-2-aminocyclohexanol-
hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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